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Compound of Interest

Compound Name: N-Ethyl-n-butylamine

Cat. No.: B155137 Get Quote

This technical guide provides a comprehensive overview of the safety data for N-Ethyl-n-
butylamine (CAS Number 13360-63-9), intended for researchers, scientists, and drug

development professionals. The information is compiled from various safety data sheets and

toxicological databases.

Chemical and Physical Properties
N-Ethyl-n-butylamine is a secondary aliphatic amine with the molecular formula C₆H₁₅N.[1][2]

It is a colorless to pale yellow liquid with a characteristic amine-like or ammonia-like odor.[1][2]

[3][4] This compound is partially soluble in water but miscible with organic solvents such as

alcohol and ether.[1][5]
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Property Value Source

Molecular Weight 101.19 g/mol [1][2][3][4]

Boiling Point 108 - 108.5 °C at 760 mmHg [1][3][5]

Melting Point
Approximately -78 °C to -87.87

°C
[1][3][5]

Density
Approximately 0.74 g/mL at 25

°C
[1][5]

Flash Point 12 - 18.3 °C (closed cup) [1][5][6]

Vapor Pressure 18 - 27.0 mmHg at 20-25 °C [4][7]

Vapor Density 3.5 (heavier than air) [1][7]

Refractive Index Approximately 1.405 at 20 °C [1][4][5]

Water Solubility Partially soluble [1][3][5]

Toxicological Data
The acute toxicity of N-Ethyl-n-butylamine has been evaluated through oral administration in

animal models. It is classified as harmful if swallowed.[1][8]

Test Species Route Value Source

LD50 Rat Oral 310 mg/kg [9]

LD50 Mouse Oral 418 mg/kg [9]

LC50 Rat Inhalation 500 ppm/4h [4]

Hazard Identification and Classification
N-Ethyl-n-butylamine is a flammable and corrosive substance that can cause severe skin

burns and eye damage.[1] It is also harmful if swallowed or inhaled.[1]

GHS Hazard Classifications:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://gassnova.no/app/uploads/sites/6/2019/10/testprotocolevaluationofsolvents_sintef-2.pdf
https://www.benchchem.com/pdf/Comparative_Toxicity_Analysis_of_N_Methyldibutylamine_and_Related_Amines.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.benchchem.com/pdf/Comparative_Toxicity_Analysis_of_N_Methyldibutylamine_and_Related_Amines.pdf
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.benchchem.com/pdf/Comparative_Toxicity_Analysis_of_N_Methyldibutylamine_and_Related_Amines.pdf
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://www.youtube.com/watch?v=r9XtV-KxV2o
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.benchchem.com/pdf/Comparative_Toxicity_Analysis_of_N_Methyldibutylamine_and_Related_Amines.pdf
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://www.benchchem.com/product/b155137?utm_src=pdf-body
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://jsaae.or.jp/wp-content/uploads/2023/12/5-S-13.pdf
https://jsaae.or.jp/wp-content/uploads/2023/12/5-S-13.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/product/b155137?utm_src=pdf-body
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://midsis.rempec.org/en/find-chemical/n-ethyl-butylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flammable Liquid: Category 2[6][8]

Acute Toxicity, Oral: Category 4[6][8]

Skin Corrosion/Irritation: Category 1B[6][8]

Serious Eye Damage/Eye Irritation: Category 1[8]

Hazard Statements:

H225: Highly flammable liquid and vapor.[6][10]

H302: Harmful if swallowed.[6][10]

H314: Causes severe skin burns and eye damage.[6][10]

Experimental Protocols
The toxicological data presented are typically determined using standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (LD50)
The oral LD50 values cited are likely determined following a protocol similar to OECD Test

Guideline 425 (Up-and-Down Procedure).

Principle: This method is a stepwise procedure where a single animal is dosed at a time. If

the animal survives, the dose for the next animal is increased; if it dies, the dose is

decreased. This continues until a series of outcomes are obtained that allow for the

calculation of the LD50 with a reduced number of animals compared to classical methods.

Methodology:

Animal Selection: Typically, rats or mice are used.

Housing and Fasting: Animals are housed in appropriate conditions and fasted (e.g.,

overnight for rats) before dosing to reduce variability in gastric absorption.
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Administration: The test substance is administered orally in a single dose via gavage.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Observations include changes in skin, fur, eyes, and behavior. Body weight is

recorded weekly.

Endpoint: The LD50 is calculated using the maximum likelihood method based on the

survival/death outcomes at different dose levels.

Skin Corrosion/Irritation
The corrosive nature of N-Ethyl-n-butylamine would be assessed following a protocol similar

to OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Principle: The substance is applied to a small area of the skin of a single animal. The degree

of irritation or corrosion is evaluated at specific intervals. A tiered testing strategy is often

employed, starting with in vitro methods to minimize animal testing.

Methodology:

Animal Selection: The albino rabbit is the preferred species.

Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is

applied to a shaved patch of skin and covered with a gauze patch.

Exposure: The exposure duration is typically 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. The observations may continue for up to 14 days to

assess the reversibility of the effects.

Endpoint: The substance is classified as corrosive if it causes irreversible tissue damage.

Eye Irritation/Corrosion
Given its classification as causing severe eye damage, the assessment would follow a protocol

like OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).
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Principle: A single dose of the substance is applied to the eye of one animal. The degree of

eye irritation or corrosion is observed and scored over a specific period. Similar to skin

testing, a weight-of-the-evidence approach, including in vitro data, is used to avoid

unnecessary animal testing.

Methodology:

Animal Selection: Albino rabbits are typically used.

Application: A small amount (0.1 mL of liquid or not more than 100 mg of a solid) of the

test substance is instilled into the conjunctival sac of one eye. The other eye serves as a

control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and other effects.

Observations may continue for up to 21 days.

Endpoint: The substance is classified based on the severity and reversibility of the

observed eye lesions.

Visualized Workflows
Hazard Identification and Response
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Hazard Identification

First Aid Measures

N-Ethyl-n-butylamine
CAS: 13360-63-9

Highly Flammable Liquid
and Vapor

Harmful if Swallowed
Causes Severe Skin Burns

and Eye Damage

Move to Fresh Air
Give Artificial Respiration if Needed

Seek Medical Attention

Remove Contaminated Clothing
Flush Skin with Plenty of Water

for at least 15 minutes
Seek Medical Attention

Rinse with Plenty of Water
for at least 15 minutes
Seek Medical Attention

Do NOT Induce Vomiting
Rinse Mouth with Water
Seek Medical Attention

Click to download full resolution via product page

Caption: Hazard identification and corresponding first aid measures for N-Ethyl-n-butylamine.

Firefighting and Spill Response Workflow
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Fire Response Spill Response

Fire or Spill Involving
N-Ethyl-n-butylamine

Use Water Spray, Alcohol-Resistant Foam,
Dry Chemical, or Carbon Dioxide

Fire

Wear Personal Protective Equipment (PPE):
Gloves, Goggles, Protective Clothing

Spill

Wear Self-Contained Breathing Apparatus (SCBA)
and Full Protective Suit

Prevent Further Leakage
Do Not Let Product Enter Drains

Soak up with Inert Absorbent Material
Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for firefighting and spill response procedures.

Handling and Storage
Handling: Avoid inhalation of vapor or mist. Do not get in eyes, on skin, or on clothing. Keep

away from heat, sparks, and flame.[9]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Containers that

are opened must be carefully resealed and kept upright to prevent leakage.[1]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1][9]

Incompatible Materials: Strong oxidizing agents, acid anhydrides, acid chlorides, acids, and

carbon dioxide.[1][9]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon oxides and nitrogen oxides can be formed.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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